Cas no 59005-70-8 (Ethanesulfonic acid,2-[[(3a,5a,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-)

• Product Name: Ethanesulfonic acid,2-[[(3a,5a,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• CAS No: 59005-70-8
• MF: C₂₆H₄₅NO₇S
• MW: 515.703007459641
• CID: 372381
• PubChem ID: 155288797
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[[(3a,5a,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(3a,5a,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• 2-[[(3a,5a,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-Ethanesulfonic acid
• LogP
• Taurallocholic acid
• 2-[[(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• 2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• 59005-70-8

• Inchi： 1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16-,17-,18-,19?,20?,21?,22+,24?,25+,26-/m1/s1
• InChI Key： WBWWGRHZICKQGZ-YFLRCYKVSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CCC2C3C(C[C@H]4C[C@@H](CC[C@]4(C)C3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 515.29185
• Monoisotopic Mass: 515.29167395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 144.16